ethyl 4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}methoxy)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Specification

• CAS No.: 899943-77-2
• Molecular Formula: C25H27N3O6
• Molecular Weight: 465.5 g/mol
• IUPAC Name: ethyl 4-[2-[2-(4-methoxyphenyl)ethylamino]-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• Standard InChI: InChI=1S/C25H27N3O6/c1-4-33-25(31)24-21(15-23(30)28(27-24)19-9-5-17(2)6-10-19)34-16-22(29)26-14-13-18-7-11-20(32-3)12-8-18/h5-12,15H,4,13-14,16H2,1-3H3,(H,26,29)
• Standard InChI Key: FRKUIYZKDPDWEM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NCCC2=CC=C(C=C2)OC)C3=CC=C(C=C3)C
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NCCC2=CC=C(C=C2)OC)C3=CC=C(C=C3)C

Introduction

Ethyl 4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}methoxy)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a complex organic compound belonging to the class of dihydropyridazine derivatives. This compound is characterized by its unique structural features, including a dihydropyridazine core, methoxy and methyl substituents, and a carbamoyl group. The molecular formula for this compound is C23H28N2O5, with a molecular weight of approximately 416.48 g/mol, although some sources may report it slightly differently, such as 465.5 g/mol.

Synthesis

The synthesis of ethyl 4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}methoxy)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate typically involves multi-step organic reactions. These processes require careful control of reaction conditions, such as temperature, solvent choice, and reaction time, to achieve high yields and purity. Common analytical techniques like nuclear magnetic resonance spectroscopy and mass spectrometry are used to confirm the structure and purity of the synthesized product.

Biological Activities and Potential Applications

Compounds similar to ethyl 4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}methoxy)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate have been studied for various biological activities, including potential therapeutic applications. The unique combination of functional groups in this compound allows for diverse interactions within biological systems, making it a valuable candidate for further research in medicinal chemistry.

Potential Biological Activities:

• Therapeutic Applications: Potential interactions with biological targets such as enzymes or receptors.

• Research Areas: Medicinal chemistry, pharmacology.

Comparison with Similar Compounds

Several compounds share structural similarities with ethyl 4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}methoxy)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate. These include other dihydropyridazine derivatives and compounds with similar functional groups.

Comparison Table:

Compound Name	Structure	Key Features
Ethyl 4-(4-methoxyphenyl)-6-methyl-2-pyrimidinecarboxylate	C15H18N2O	Contains a pyrimidine ring; potential antitumor activity
Ethyl 5-amino-4-(2-methoxyphenyl)thiazole-2-carboxylate	C13H14N2O3S	Thiazole ring; known for antimicrobial properties
Ethyl 6-(chloromethyl)-4-(4-methoxyphenyl)-2-pyrimidinecarboxylate	C17H18ClN3O3	Chloromethyl substituent; exhibits anti-inflammatory activity

Research Findings and Future Directions

Research into ethyl 4-({[2-(4-methoxyphenyl)ethyl]carbamoyl}methoxy)-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is ongoing, with a focus on understanding its interactions with biological targets and its potential therapeutic applications. Further studies are needed to elucidate its mechanism of action and to explore its potential in medicinal chemistry.

Future Research Directions:

• Mechanism of Action: Detailed studies on how the compound interacts with enzymes or receptors.

• Pharmacological Studies: Investigations into its therapeutic effects and potential side effects.

Given the limitations in available sources, further research should focus on synthesizing and characterizing this compound using diverse analytical techniques to confirm its structure and purity. Additionally, biological assays are crucial to determine its efficacy and safety for potential therapeutic applications.